Cas no 1443311-77-0 (trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol)

• Product Name: trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol
• CAS No: 1443311-77-0
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• MDL: MFCD11520942
• CID: 5150832
• Update Time: 2026-03-03

trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol

• MDL： MFCD11520942
• Inchi： 1S/C11H12ClFO/c12-9-6-7(4-5-10(9)13)8-2-1-3-11(8)14/h4-6,8,11,14H,1-3H2/t8-,11+/m0/s1
• InChI Key： XNMQVUZRZDHQLG-GZMMTYOYSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1=CC=C(F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol

Recent Advances in the Study of trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol (CAS: 1443311-77-0)

In recent years, the compound trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol (CAS: 1443311-77-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentanol backbone and halogenated phenyl ring, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol, highlighting a novel catalytic asymmetric hydrogenation method that significantly improves yield and enantioselectivity. The researchers utilized a chiral ruthenium catalyst to achieve enantiomeric excess (ee) values exceeding 95%, which is crucial for the compound's application in chiral drug development. This advancement addresses previous challenges in the stereoselective synthesis of this molecule.

Pharmacological investigations have revealed that trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has been identified as a selective antagonist for the 5-HT2A receptor, which is implicated in various neurological disorders such as schizophrenia and depression. In vitro assays demonstrated an IC50 value of 12 nM, suggesting high binding affinity and potential therapeutic efficacy. These findings were corroborated by molecular docking studies, which elucidated the compound's binding mode within the receptor's active site.

Further research has explored the compound's pharmacokinetic properties. A preclinical study conducted in rodent models reported favorable oral bioavailability (78%) and a half-life of approximately 6 hours, indicating its suitability for further development as an oral therapeutic agent. However, the study also noted the need for optimization to reduce first-pass metabolism, which could enhance its clinical applicability.

In addition to its neurological applications, trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol has shown promise in oncology. A 2023 study in Cancer Research demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those overexpressing the PI3K/AKT/mTOR pathway. The compound induced apoptosis in vitro at micromolar concentrations, with minimal cytotoxicity to normal cells, suggesting a favorable therapeutic window.

Despite these promising findings, challenges remain in the development of trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol as a therapeutic agent. Current research is focusing on structural modifications to improve its metabolic stability and reduce potential off-target effects. Additionally, comprehensive toxicology studies are underway to assess its safety profile in long-term administration.

In conclusion, trans-2-(3-Chloro-4-fluorophenyl)cyclopentanol (CAS: 1443311-77-0) represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis and pharmacological characterization have positioned it as a promising candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through targeted structural modifications.